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Compound of Interest

Compound Name: Aurintricarboxylic Acid

CAS No.:
13186-45-3; 4431-00-9; 50979-16-

3; 569-58-4

Cat. No.: B15623186

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aurintricarboxylic acid (ATA) is a polyanionic, polyaromatic compound widely utilized in

biomedical research for its potent inhibitory effects on a variety of cellular processes.[1] A key

mechanism of action for ATA is its ability to interfere with protein-nucleic acid interactions,

which underpins its broad utility as an inhibitor of various enzymes, including nucleases and

topoisomerases.[2][3] This technical guide provides an in-depth overview of the chemical and

physical properties of ATA, its inhibitory activities, and detailed protocols for its application in a

laboratory setting.

Chemical and Physical Properties
Aurintricarboxylic acid is commercially available as a free acid or its triammonium salt, with

the latter showing improved solubility in aqueous solutions.[4] The compound is a dark red to

brown powder.[2]
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Property Value Reference(s)

Chemical Formula C₂₂H₁₄O₉ [2]

Molar Mass 422.345 g·mol⁻¹ [2]

Appearance Dark red to brown powder [2]

Melting Point 300 °C (572 °F; 573 K) [2]

CAS Number 4431-00-9

Solubility

Insoluble in water (free acid).

[5] The triammonium salt is

soluble in water (5 mg/ml),

ethanol (~10 mg/ml), DMSO

(~20 mg/ml), and

dimethylformamide (DMF)

(~20 mg/ml).[6][7] It is

sparingly soluble in PBS (pH

7.2) at approximately 0.1

mg/ml.[6] Solubility is

increased in alkaline

conditions, such as 0.1 M

NaOH (35 mg/mL).[4][8]

Storage

Store at 10-30°C.[8] Aqueous

solutions are not

recommended for storage for

more than one day.[6]

Inhibitory Activities of Aurintricarboxylic Acid
ATA is a broad-spectrum inhibitor, targeting a range of enzymes and cellular processes. Its

inhibitory activity is often attributed to its polymeric nature in solution, which allows it to

compete with nucleic acids for binding to active sites on proteins.[9]
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Target Assay Type IC₅₀ / Kₔ Reference(s)

DNA Topoisomerase II

(yeast)
Relaxation Assay ~75 nM [1][10]

DNA Topoisomerase II

(in vitro)
Not specified ≤ 0.2 µM [11]

μ-Calpain Not specified 22 µM

m-Calpain Not specified 10 µM

TWEAK-Fn14

Signaling
NF-κB Reporter Assay 0.6 µM [1]

Cystathionine-γ-lyase

(CSE)
Not specified 0.6 µM [12]

miRNA function

modifier
Not specified 0.47 µM [12]

P2X1 Receptors
Two-electrode voltage

clamp
8.6 nM [12]

P2X3 Receptors
Two-electrode voltage

clamp
72.9 nM [12]

SARS-CoV-2 RdRp
RNA replication

inhibition
56 nM [13]

DNase I

Tryptophan

fluorescence

quenching

Kₔ = 9.019 µM [14]

RNase A

Tryptophan

fluorescence

quenching

Kₔ = 2.33 µM [14]

Reverse Transcriptase

Tryptophan

fluorescence

quenching

Kₔ = 0.255 µM [14]

Taq Polymerase Tryptophan

fluorescence

Kₔ = 81.97 µM [14]
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quenching

Signaling Pathways Modulated by Aurintricarboxylic
Acid
ATA has been shown to modulate several key signaling pathways, primarily through its

inhibitory actions.

JAK/STAT Signaling Pathway
The Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway is

crucial for cytokine signaling.[14] ATA has been shown to interfere with this pathway by

inhibiting the activity of JAK1 and JAK2, which in turn prevents the phosphorylation and

activation of STAT proteins.[15] This leads to a downstream reduction in the expression of

target genes.[15]
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Click to download full resolution via product page

ATA Inhibition of the JAK/STAT Signaling Pathway.

TWEAK-Fn14 Signaling Pathway
The TWEAK-Fn14 signaling pathway is involved in processes such as inflammation, cell

migration, and survival. ATA has been identified as a selective inhibitor of this pathway,

suppressing TWEAK-Fn14-mediated NF-κB activation. This inhibition is achieved without

affecting TNFα-TNFR-driven signaling.
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ATA Inhibition of the TWEAK-Fn14 Signaling Pathway.

Experimental Protocols
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The following are detailed methodologies for key experiments utilizing Aurintricarboxylic
Acid.

General Experimental Workflow
A typical workflow for investigating the effects of ATA involves a series of steps from initial

cytotoxicity assessment to more specific functional assays.

Start: Cell Culture

1. Cytotoxicity Assay (e.g., MTT)
Determine non-toxic concentration range of ATA

2. Primary Functional Assay
(e.g., Enzyme Inhibition, Reporter Gene Assay)

3. Mechanistic Studies
(e.g., Western Blot for signaling pathways,

Binding Assays)

4. Data Analysis & Interpretation

Conclusion

Click to download full resolution via product page

General Experimental Workflow for Studying ATA Effects.

Topoisomerase II Relaxation Assay
This assay measures the ability of ATA to inhibit the relaxation of supercoiled plasmid DNA by

topoisomerase II.

Materials:
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Purified human topoisomerase IIα or IIβ

Supercoiled plasmid DNA (e.g., pBR322)

10x Topoisomerase II Reaction Buffer (500 mM Tris-HCl pH 7.5, 1 M KCl, 100 mM MgCl₂, 5

mM DTT, 10 mM ATP, 300 µg/mL BSA)

Aurintricarboxylic Acid stock solution (in an appropriate solvent like DMSO or water)

Stop Solution/Loading Dye (e.g., 5% Sarkosyl, 0.125% bromophenol blue, 25% glycerol)

1% Agarose gel in 1x TAE buffer

Ethidium bromide or other DNA stain

Nuclease-free water

Procedure:

Prepare reaction mixtures on ice in a total volume of 20 µL.

To each tube, add:

2 µL of 10x Topoisomerase II Reaction Buffer

1 µL of supercoiled pBR322 DNA (e.g., 0.5 µg/µL)

Varying concentrations of ATA or solvent control.

Nuclease-free water to a final volume of 19 µL.

Initiate the reaction by adding 1 µL of purified topoisomerase II enzyme.

Incubate the reactions at 37°C for 30 minutes.[11]

Stop the reaction by adding 4 µL of Stop Solution/Loading Dye.

Load the samples onto a 1% agarose gel and perform electrophoresis.[11]
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Stain the gel with ethidium bromide and visualize the DNA bands under UV light.

Analyze the results: Inhibition is indicated by a decrease in the amount of relaxed DNA and a

corresponding increase in the supercoiled form with increasing ATA concentration.[3]

General Nuclease Inhibition Assay (e.g., RNase A)
This protocol can be adapted to assess the inhibitory effect of ATA on various nucleases.

Materials:

Purified nuclease (e.g., RNase A)

Substrate (e.g., total RNA or a fluorescently labeled RNA oligonucleotide)

Assay Buffer (specific to the enzyme)

Aurintricarboxylic Acid stock solution

96-well microplate (black, for fluorescent assays)

Microplate reader

Procedure:

Prepare serial dilutions of the ATA stock solution in the assay buffer.

In a 96-well plate, add the diluted ATA solutions or solvent control.

Add the purified nuclease to each well and incubate for a short period (e.g., 10-15 minutes)

at the optimal temperature for the enzyme to allow for inhibitor binding.

Initiate the reaction by adding the substrate to all wells.

Immediately measure the fluorescence or absorbance at time zero and then at regular

intervals.

Calculate the percentage of inhibition for each ATA concentration relative to the solvent

control.
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Plot the percentage of inhibition against the ATA concentration to determine the IC₅₀ value.

MTT Cell Viability Assay
This colorimetric assay is used to determine the cytotoxic effects of ATA on a cell line of

interest.

Materials:

Cells of interest

Complete cell culture medium

Aurintricarboxylic Acid stock solution

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (e.g., 5 mg/mL in

PBS)[16]

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)[17][18]

96-well cell culture plates

Microplate reader

Procedure:

Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000

cells/well) and allow them to adhere overnight.[17]

Prepare serial dilutions of ATA in complete culture medium.

Remove the old medium from the cells and add the medium containing different

concentrations of ATA or a vehicle control.

Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours).[17]

Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable

cells to metabolize the MTT into formazan crystals.[6]
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Carefully remove the medium containing MTT.

Add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.[17]

[18]

Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

Read the absorbance at a wavelength between 570 and 600 nm using a microplate reader.

[6]

Calculate the percentage of cell viability for each ATA concentration relative to the vehicle-

treated control.

Safety Precautions
Aurintricarboxylic acid is considered hazardous. It can cause skin, eye, and respiratory tract

irritation. Always handle ATA in a well-ventilated area, and use appropriate personal protective

equipment, including gloves, safety glasses, and a lab coat. In case of contact with eyes or

skin, rinse immediately and thoroughly with water. Refer to the Safety Data Sheet (SDS) for

complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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